Cas no 2097924-17-7 (N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-9H-xanthene-9-carboxamide)

• Product Name: N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-9H-xanthene-9-carboxamide
• CAS No: 2097924-17-7
• MF: C₂₄H₁₈N₄O₂
• MW: 394.42532491684
• CID: 5469408
• Update Time: 2025-05-24

N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-9H-xanthene-9-carboxamide
• N-[(3-pyridin-4-ylpyrazin-2-yl)methyl]-9H-xanthene-9-carboxamide

• Inchi： 1S/C24H18N4O2/c29-24(28-15-19-23(27-14-13-26-19)16-9-11-25-12-10-16)22-17-5-1-3-7-20(17)30-21-8-4-2-6-18(21)22/h1-14,22H,15H2,(H,28,29)
• InChI Key： VMESUFWMENIGFY-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(NCC2C(C3C=CN=CC=3)=NC=CN=2)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 394.14297583 g/mol
• Monoisotopic Mass: 394.14297583 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77
• Molecular Weight: 394.4

Additional information on N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-9H-xanthene-9-carboxamide

Professional Introduction to N-{[3-(pyridin-4-yl)pyrazin-2-yl)methyl}-9H-xanthene-9-carboxamide (CAS No. 2097924-17-7)

N-{[3-(pyridin-4-yl)pyrazin-2-yl)methyl]-9H-xanthene-9-carboxamide, identified by its CAS number 2097924-17-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-{[3-(pyridin-4-yl)pyrazin-2-yl)methyl]-9H-xanthene-9-carboxamide incorporates several key functional groups that contribute to its remarkable chemical properties. The presence of a pyridine ring at the 4-position and a pyrazine ring at the 2-position creates a framework that is highly versatile for interactions with biological targets. Additionally, the xanthene core provides a rigid scaffold that enhances the compound's stability and reactivity, while the carboxamide group at the 9-position introduces polarity and potential for further derivatization.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The combination of pyridine and pyrazine moieties in N-{[3-(pyridin-4-yl)pyrazin-2-yl)methyl]-9H-xanthene-9-carboxamide suggests potential applications in areas such as oncology, inflammation, and neurodegenerative disorders. The xanthene moiety, in particular, has been studied for its ability to interact with enzymes and receptors involved in these conditions.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The structural features of N-{[3-(pyridin-4-yl)pyrazin-2-yl)methyl]-9H-xanthene-9-carboxamide allow for modifications at multiple sites, enabling researchers to fine-tune its biological activity. This flexibility has led to several innovative approaches in medicinal chemistry, where derivatives of this compound have been designed to enhance binding affinity and selectivity towards specific targets.

Recent studies have highlighted the importance of heterocyclic compounds in developing next-generation therapeutics. The pyridine and pyrazine rings in N-{[3-(pyridin-4-yl)pyrazin-2-yl)methyl]-9H-xanthene-9-carboxamide have been shown to exhibit favorable pharmacokinetic properties, including good solubility and bioavailability. These characteristics are crucial for ensuring that the compound can reach its target site effectively within the body.

The carboxamide group in the molecular structure also plays a critical role in determining the compound's reactivity and interactions with biological systems. This functional group can participate in hydrogen bonding, which is essential for stabilizing protein-ligand interactions. As a result, N-{[3-(pyridin-4-yl)pyrazin-2-yl)methyl]-9H-xanthene-9-carboxamide has been explored as a lead compound for developing small-molecule inhibitors that target enzymes involved in disease pathways.

In conclusion, N-{[3-(pyridin-4-yl)pyrazin-2-y)methyl]-9H-xanthene-9-carboxamide (CAS No. 20979242-17-7) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for drug development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in discovering novel therapeutics that address unmet medical needs.